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Compound of Interest

Compound Name: N-Boc-dolaproine-methyl

Cat. No.: B11762180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling protocols for N-Boc-
dolaproine-methyl, a key building block in the synthesis of complex pharmaceutical agents.

Due to the limited availability of specific safety data for N-Boc-dolaproine-methyl, this guide

extrapolates information from its parent compound, N-Boc-dolaproine, and general principles of

laboratory chemical safety. It is imperative that all handling of this compound is conducted by

trained personnel in a controlled laboratory setting.

Compound Identification and Properties
While specific experimental data for N-Boc-dolaproine-methyl is not readily available, the

properties of the closely related N-Boc-dolaproine provide a valuable reference point.
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Property
Value (for N-Boc-
dolaproine)

Reference

Molecular Formula C₁₄H₂₅NO₅ [1]

Molecular Weight 287.35 g/mol [1]

Appearance
Solid or light yellow oily

substance
[2][3]

Storage Temperature Refrigerator (2-8°C) [2][3]

Purity Typically ≥95% [2][4]

Hazard Identification and GHS Classification
N-Boc-dolaproine is classified with the following hazards according to the Globally Harmonized

System (GHS). It is prudent to assume N-Boc-dolaproine-methyl carries similar risks.[1]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Signal Word: Warning[2]

Hazard Pictograms:

Safe Handling and Personal Protective Equipment
(PPE)
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A systematic approach to handling N-Boc-dolaproine-methyl is crucial to minimize exposure

and ensure laboratory safety. The following workflow outlines the essential steps for safe

handling.
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General Laboratory Safety Workflow for Handling Chemical Compounds

Preparation

Handling

Cleanup and Disposal

Review SDS and
Conduct Risk Assessment

Prepare Engineering Controls
(Fume Hood)

Select and Don
Appropriate PPE

Weigh and Transfer
Compound in Fume Hood

Perform Experimental
Procedures

Decontaminate Glassware
and Work Surfaces
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Accordance with Regulations
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General Synthetic Protocol Workflow

Reaction Setup

Reaction

Work-up and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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